Cas no 2172533-91-2 (1-{1-(hydroxymethyl)cyclopropylmethyl}-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-{1-(hydroxymethyl)cyclopropylmethyl}-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2172533-91-2
• MF: C₁₁H₁₈N₄O₃
• MW: 254.285622119904
• CID: 5760744
• PubChem ID: 165597588
• Update Time: 2025-05-20

1-{1-(hydroxymethyl)cyclopropylmethyl}-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-{[1-(hydroxymethyl)cyclopropyl]methyl}-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide
• EN300-1594253
• 2172533-91-2
• 1-{1-(hydroxymethyl)cyclopropylmethyl}-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C11H18N4O3/c1-18-5-2-8-9(10(12)17)13-14-15(8)6-11(7-16)3-4-11/h16H,2-7H2,1H3,(H2,12,17)
• InChI Key： UIYNNWHNUWGJCI-UHFFFAOYSA-N
• SMILES： OCC1(CN2C(=C(C(N)=O)N=N2)CCOC)CC1

Computed Properties

• Exact Mass: 254.13789045g/mol
• Monoisotopic Mass: 254.13789045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 103Ų

Additional information on 1-{1-(hydroxymethyl)cyclopropylmethyl}-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide

Chemical and Biological Properties of 1-{1-(hydroxymethyl)cyclopropylmethyl}-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172533-91-2)

The compound 1-{1-(hydroxymethyl)cyclopropylmethyl}-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172533-91-2) represents a significant advancement in the field of medicinal chemistry, particularly in the design of novel heterocyclic scaffolds with potential therapeutic applications. This molecule, characterized by its intricate structural framework, combines cyclopropyl and triazole moieties, which are well-documented for their pharmacological relevance. The presence of a hydroxymethyl group and an alkoxy side chain further enhances its chemical diversity, making it a promising candidate for further exploration.

Recent studies have highlighted the importance of triazole derivatives in drug discovery due to their ability to modulate various biological pathways. The 1H-1,2,3-triazole core is particularly notable for its role in inhibiting enzymes and receptors involved in inflammatory and infectious diseases. In particular, derivatives of this scaffold have shown promise in preclinical trials as potential antiviral and anti-inflammatory agents. The incorporation of a cyclopropyl group into the molecular structure not only contributes to steric hindrance but also influences the compound's metabolic stability and bioavailability.

The carboxamide functional group at the 4-position of the triazole ring introduces a polar moiety that can enhance solubility while maintaining interactions with biological targets. This feature is particularly advantageous in the development of oral formulations, where solubility is a critical factor for drug absorption. Additionally, the 2-methoxyethyl side chain adds another layer of complexity to the molecule, potentially influencing its binding affinity and selectivity. This side chain has been strategically incorporated to improve pharmacokinetic properties, such as reducing clearance rates and prolonging half-life.

Current research in medicinal chemistry emphasizes the development of multifunctional compounds that can address multiple therapeutic targets simultaneously. The structural features of 1-{1-(hydroxymethyl)cyclopropylmethyl}-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide align well with this trend. For instance, studies suggest that the cyclopropyl moiety may enhance binding to certain protein targets by introducing steric constraints that mimic natural substrates. Meanwhile, the triazole ring can serve as a scaffold for further derivatization, allowing chemists to fine-tune biological activity through structural modifications.

In vitro studies have begun to unravel the potential mechanisms of action for this compound. Initial assays indicate that it may interfere with key signaling pathways involved in disease progression. For example, researchers have observed inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to inflammatory responses. Furthermore, preliminary data suggest that the compound may exhibit antiviral properties by targeting viral polymerases or proteases. These findings are particularly intriguing given the ongoing global emphasis on discovering new antiviral agents.

The synthesis of this compound involves multiple steps that showcase modern organic chemistry techniques. Key synthetic strategies include cyclopropanation reactions to introduce the cyclopropyl group and azide-alkyne cycloadditions to form the triazole ring. These methods highlight the versatility of transition metal-catalyzed reactions in constructing complex molecular architectures. Additionally, protecting group strategies are employed to ensure regioselective functionalization at multiple sites within the molecule.

From a computational chemistry perspective, molecular modeling has been instrumental in understanding how 1-{1-(hydroxymethyl)cyclopropylmethyl}-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide interacts with biological targets. Docking studies have revealed potential binding modes with high affinity to various receptors and enzymes. These simulations not only predict possible mechanisms of action but also guide experimental efforts by highlighting key residues for optimization. Such integrative approaches are becoming increasingly standard in drug discovery pipelines.

The pharmaceutical industry continues to invest heavily in heterocyclic compounds due to their diverse biological activities and synthetic accessibility. The structural motifs present in this compound exemplify why triazoles remain a cornerstone of medicinal chemistry research. Their ability to adopt multiple conformations and form hydrogen bonds makes them ideal candidates for modulating biological processes at both cellular and molecular levels.

Future directions for research on this compound include exploring its efficacy in animal models and evaluating its safety profile through toxicological studies. Additionally, chemists are investigating ways to expand its chemical space by introducing additional functional groups or modifying existing ones. Such explorations could lead to novel analogs with enhanced potency or reduced side effects.

In conclusion,1-{1-(hydroxymethyl)cyclopropylmethyl}-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172533-91-2) represents a compelling example of how structural innovation can drive therapeutic discovery. Its unique combination of cyclopropyl and triazole moieties provides a rich foundation for further exploration in medicinal chemistry. As research progresses，this compound holds promise not only as a standalone therapeutic agent but also as a scaffold for developing next-generation drugs targeting various diseases.